Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy-

• CAS No.: 76733-76-1
• Molecular Formula: C16H14Cl2O2
• Molecular Weight: 309.2 g/mol
• IUPAC Name: 1-[2,2-dichloro-1-(2-methoxyphenyl)ethenyl]-4-methoxybenzene
• InChI: InChI=1S/C16H14Cl2O2/c1-19-12-9-7-11(8-10-12)15(16(17)18)13-5-3-4-6-14(13)20-2/h3-10H,1-2H3
• InChI Key: LFRVQNDWMXWMEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=C(Cl)Cl)C2=CC=CC=C2OC

Description

Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzene ring substituted with dichloro and methoxy groups. Its molecular formula is C16H14Cl2O2 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- typically involves the reaction of 4-methoxybenzaldehyde with 2,2-dichloroethanol in the presence of a strong acid catalyst. The reaction proceeds through a series of steps including condensation and chlorination to yield the desired product .

Industrial Production Methods

Industrial production of this compound often employs large-scale batch reactors where the reactants are mixed under controlled temperature and pressure conditions. The use of catalysts such as sulfuric acid or hydrochloric acid is common to facilitate the reaction. The product is then purified through distillation and recrystallization techniques .

Chemical Reactions Analysis

Types of Reactions

Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- undergoes various chemical reactions including:

Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions where the chlorine atoms are replaced by other nucleophiles such as hydroxide ions or amines.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Hydroxide ions, amines

Major Products Formed

The major products formed from these reactions include carboxylic acids, ketones, alcohols, and alkanes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of pesticides and other industrial chemicals.

Mechanism of Action

The mechanism of action of Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. For example, its antimicrobial activity is believed to result from its ability to disrupt cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

Similar Compounds

1,1-Dichloro-2,2-bis(p-chlorophenyl)ethane: Similar in structure but with different substituents, leading to distinct chemical and biological properties.

4-(2,2-Dichloro-1-(4-methoxyphenyl)ethenyl)phenol: Shares a similar core structure but with variations in functional groups.

Uniqueness

Benzene, 1-(2,2-dichloro-1-(4-methoxyphenyl)ethenyl)-2-methoxy- is unique due to its specific combination of dichloro and methoxy substituents, which confer distinct chemical reactivity and biological activity compared to other similar compounds .